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Get Quote

What is Known About Osoresnontrine

Osoresnontrine (also known as BI 409306) is an investigational drug that has been studied in several

clinical trials for conditions like schizophrenia and Alzheimer's disease [1]. The table below summarizes the

key details available from the search results.

Aspect Details

Generic Name Osoresnontrine [1]

Status Investigational [1]

Mechanism of
Action

Inhibits the high affinity cGMP-specific 3',5'-cyclic phosphodiesterase 9A
(PDE9A) [1]

Chemical Formula C16H17N5O2 [1]

Known Clinical
Trials

Schizophrenia, Alzheimer's Disease [1]

Mechanism of Action: PDE9A Inhibition
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Osoresnontrine is classified as a PDE9A inhibitor [1]. The diagram below illustrates the proposed signaling

pathway this mechanism is based on.
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PDE9A's Role: The PDE9A enzyme specifically hydrolyzes and breaks down the signaling molecule

cyclic guanosine monophosphate (cGMP) [1]. In the brain, cGMP is a key messenger involved in
processes underlying learning and long-term memory [1].

Therapeutic Hypothesis: By inhibiting PDE9A, Osoresnontrine is theorized to increase cGMP
levels in the brain. This elevation in cGMP signaling is believed to potentially enhance cognitive

function, which is the rationale for its investigation in neuropsychiatric disorders [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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